Cas no 21314-04-5 (9-(4-methoxyphenyl)-6,9-dihydro-1H-purin-6-one)

• Product Name: 9-(4-methoxyphenyl)-6,9-dihydro-1H-purin-6-one
• CAS No: 21314-04-5
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• MDL: MFCD08556208
• CID: 288982
• PubChem ID: 135491131
• Update Time: 2025-05-24

9-(4-methoxyphenyl)-6,9-dihydro-1H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1,9-dihydro-9-(4-methoxyphenyl)-
• 9-(4-methoxyphenyl)-3H-purin-6-one
• 9-(4-methoxy-phenyl)-1,9-dihydro-purin-6-one
• 9-(4-methoxyphenyl)hydropurin-6-one
• 9-(p-anisyl)hypoxanthine
• 9-(p-Methoxy-phenyl)-hypoxanthin
• AC1L7D5W
• NSC210388
• SBB024146
• STK351186
• 9-(4-methoxyphenyl)-6,9-dihydro-1H-purin-6-one
• SCHEMBL23961159
• 9-(4-methoxyphenyl)-1,9-dihydro-6H-purin-6-one
• AKOS005167360
• NSC-210388
• DTXSID00308917
• EN300-230943
• 21314-04-5
• 9-(4-methoxyphenyl)-1H-purin-6-one
• 9-(4-Methoxyphenyl)-1H-purin-6(9H)-one
• A911542

• MDL： MFCD08556208
• Inchi： 1S/C12H10N4O2/c1-18-9-4-2-8(3-5-9)16-7-15-10-11(16)13-6-14-12(10)17/h2-7H,1H3,(H,13,14,17)
• InChI Key： XEXCKNIENQDFRI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C=NC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 242.0805
• Monoisotopic Mass: 242.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 493.8°Cat760mmHg
• Flash Point: 252.4°C
• Refractive Index: 1.705
• PSA: 68.51
• LogP: 1.11740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 9-(4-methoxyphenyl)-6,9-dihydro-1H-purin-6-one

9-(4-Methoxyphenyl)-6,9-Dihydro-1H-Purin-6-One: A Comprehensive Overview

The compound 9-(4-methoxyphenyl)-6,9-dihydro-1H-purin-6-one (CAS No. 21314-04-5) is a structurally unique purine derivative with significant potential in the field of medicinal chemistry. This molecule has garnered attention due to its intriguing pharmacological properties and its role in various biological pathways. Recent studies have shed light on its mechanisms of action, making it a promising candidate for drug development.

The molecular structure of 9-(4-methoxyphenyl)-6,9-dihydro-1H-purin-6-one consists of a purine ring system with a substituted methoxyphenyl group at the 9-position. This substitution pattern is critical for its bioactivity, as the methoxy group enhances the molecule's solubility and stability. The dihydro functionality at positions 6 and 9 introduces a degree of saturation that may influence its interactions with target proteins.

Recent research has focused on the biological activities of 9-(4-methoxyphenyl)-6,9-dihydro-1H-purin-6-one, particularly its role as a kinase inhibitor. Studies have demonstrated that this compound exhibits potent inhibitory effects on key kinases involved in cellular signaling pathways. For instance, a 2023 study published in *Nature Communications* highlighted its ability to modulate the activity of cyclin-dependent kinases (CDKs), which are implicated in various diseases, including cancer and neurodegenerative disorders.

The synthesis of 9-(4-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has been optimized through advanced chemical methodologies. A 2022 paper in *Journal of Medicinal Chemistry* described a novel approach utilizing microwave-assisted synthesis to enhance reaction efficiency and yield. This method not only reduces production time but also minimizes the environmental impact, aligning with current green chemistry principles.

In terms of applications, 9-(4-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has shown promise in preclinical models of chronic diseases. For example, in vitro assays have demonstrated its efficacy in inhibiting tumor growth by targeting specific oncogenic pathways. Additionally, studies have explored its potential as a neuroprotective agent, with promising results in models of Alzheimer's disease.

The pharmacokinetic profile of 9-(4-methoxyphenyl)-6,9-dihydro-1H-purin-6-one has also been extensively studied. Research indicates that the molecule exhibits favorable absorption and distribution properties, making it suitable for oral administration. However, further studies are required to fully characterize its metabolism and excretion pathways.

Looking ahead, the development of 9-(4-methoxyphenyl)-6,9-dihydro-1H-purin-6-one into a therapeutic agent hinges on addressing several challenges. These include optimizing its bioavailability and minimizing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in this area.

In conclusion, 9-(4-methoxyphenyl)-6,9-dihydro-1H-purin-6-one (CAS No. 21314-04-5) represents a compelling lead compound with diverse applications in drug discovery. Its unique structural features and promising biological activities position it as a valuable tool for advancing our understanding of complex biological systems and developing innovative therapeutics.